Cas no 337536-25-1 (3-(pyridin-4-yl)phenylboronic acid)
3-(Pyridin-4-yl)phenylboronic acid is a versatile boronic acid derivative featuring a pyridyl-phenyl scaffold, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions. Its structure combines a boronic acid functional group with a pyridine moiety, enhancing its utility in constructing complex biaryl systems for pharmaceutical and materials science applications. The compound exhibits good stability under standard conditions and demonstrates reliable reactivity with aryl halides, enabling efficient C-C bond formation. Its hybrid aromatic system also allows for further functionalization, broadening its applicability in medicinal chemistry and catalysis. High purity grades ensure consistent performance in synthetic workflows.
337536-25-1 structure
Product Name:3-(pyridin-4-yl)phenylboronic acid
CAS No:337536-25-1
MF:C11H10BNO2
MW:199.013602733612
MDL:MFCD18418032
CID:4645122
PubChem ID:60209378
Update Time:2025-06-06
3-(pyridin-4-yl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- [3-(pyridin-4-yl)phenyl]boronic acid
- 3-(Pyridin-4-yl)phenylboronic acid
- (3-(Pyridin-4-yl)phenyl)boronic acid
- (3-pyridin-4-ylphenyl)boronic acid
- 3-pyridin-4-yl-benzeneboronic acid
- AMY17923
- 3-(Pyridine-4-yl)phenylboronic acid
- D71840
- A901723
- DB-220146
- 337536-25-1
- CS-0189696
- MFCD18418032
- AKOS027323206
- B-[3-(4-pyridinyl)phenyl]Boronic acid
- MNLSLPDPQOGLHD-UHFFFAOYSA-N
- SY226330
- SCHEMBL3566954
- (3-(Pyridin-4-yl)phenyl)boronicacid
- Z1255390358
- EN300-7436866
- PB42581
- PS-16149
- 3-(4-Pyridyl)phenylboronic Acid
- 3-(pyridin-4-yl)phenylboronic acid
-
- MDL: MFCD18418032
- Inchi: 1S/C11H10BNO2/c14-12(15)11-3-1-2-10(8-11)9-4-6-13-7-5-9/h1-8,14-15H
- InChI Key: MNLSLPDPQOGLHD-UHFFFAOYSA-N
- SMILES: OB(C1=CC=CC(=C1)C1C=CN=CC=1)O
Computed Properties
- Exact Mass: 199.0804587g/mol
- Monoisotopic Mass: 199.0804587g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.4
Experimental Properties
- Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.3 g/l) (25 º C),
3-(pyridin-4-yl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A242000307-250mg |
3-(Pyridine-4-yl)phenylboronic acid |
337536-25-1 | 98% | 250mg |
$680.00 | 2023-09-02 | |
| Alichem | A242000307-500mg |
3-(Pyridine-4-yl)phenylboronic acid |
337536-25-1 | 98% | 500mg |
$989.80 | 2023-09-02 | |
| Alichem | A242000307-1g |
3-(Pyridine-4-yl)phenylboronic acid |
337536-25-1 | 98% | 1g |
$1617.60 | 2023-09-02 | |
| Chemenu | CM213924-1g |
(3-(Pyridin-4-yl)phenyl)boronic acid |
337536-25-1 | 95+% | 1g |
$282 | 2021-06-16 | |
| TRC | P994170-100mg |
[3-(Pyridin-4-yl)phenyl]boronic Acid |
337536-25-1 | 100mg |
$115.00 | 2023-05-17 | ||
| TRC | P994170-500mg |
[3-(Pyridin-4-yl)phenyl]boronic Acid |
337536-25-1 | 500mg |
$414.00 | 2023-05-17 | ||
| TRC | P994170-1g |
[3-(Pyridin-4-yl)phenyl]boronic Acid |
337536-25-1 | 1g |
$ 570.00 | 2022-06-03 | ||
| abcr | AB516753-5 g |
[3-(Pyridin-4-yl)phenyl]boronic acid; . |
337536-25-1 | 5g |
€1,217.70 | 2023-04-17 | ||
| abcr | AB516753-500 mg |
[3-(Pyridin-4-yl)phenyl]boronic acid |
337536-25-1 | 500MG |
€415.50 | 2022-03-01 | ||
| abcr | AB516753-1 g |
[3-(Pyridin-4-yl)phenyl]boronic acid; . |
337536-25-1 | 1g |
€413.60 | 2023-04-17 |
3-(pyridin-4-yl)phenylboronic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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